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  4. (4-Ethenyl-2,4,7,14-tetramethyl-3,9-dioxo-6-tricyclo[5.4.3.01,8]tetradecanyl) 2-[2-(diethylamino)ethylsulfanyl]acetate
(4-Ethenyl-2,4,7,14-tetramethyl-3,9-dioxo-6-tricyclo[5.4.3.01,8]tetradecanyl) 2-[2-(diethylamino)ethylsulfanyl]acetate (4-Ethenyl-2,4,7,14-tetramethyl-3,9-dioxo-6-tricyclo[5.4.3.01,8]tetradecanyl) 2-[2-(diethylamino)ethylsulfanyl]acetate
Brand Name: Vulcanchem
CAS No.: 113323-39-0
VCID: VC0129396
InChI: InChI=1S/C28H45NO4S/c1-8-26(6)17-22(33-23(31)18-34-16-15-29(9-2)10-3)27(7)19(4)11-13-28(20(5)25(26)32)14-12-21(30)24(27)28/h8,19-20,22,24H,1,9-18H2,2-7H3
SMILES: CCN(CC)CCSCC(=O)OC1CC(C(=O)C(C23CCC(C1(C2C(=O)CC3)C)C)C)(C)C=C
Molecular Formula: C28H45NO4S
Molecular Weight: 491.7 g/mol

(4-Ethenyl-2,4,7,14-tetramethyl-3,9-dioxo-6-tricyclo[5.4.3.01,8]tetradecanyl) 2-[2-(diethylamino)ethylsulfanyl]acetate

CAS No.: 113323-39-0

Reference Standards

VCID: VC0129396

Molecular Formula: C28H45NO4S

Molecular Weight: 491.7 g/mol

(4-Ethenyl-2,4,7,14-tetramethyl-3,9-dioxo-6-tricyclo[5.4.3.01,8]tetradecanyl) 2-[2-(diethylamino)ethylsulfanyl]acetate - 113323-39-0

CAS No. 113323-39-0
Product Name (4-Ethenyl-2,4,7,14-tetramethyl-3,9-dioxo-6-tricyclo[5.4.3.01,8]tetradecanyl) 2-[2-(diethylamino)ethylsulfanyl]acetate
Molecular Formula C28H45NO4S
Molecular Weight 491.7 g/mol
IUPAC Name (4-ethenyl-2,4,7,14-tetramethyl-3,9-dioxo-6-tricyclo[5.4.3.01,8]tetradecanyl) 2-[2-(diethylamino)ethylsulfanyl]acetate
Standard InChI InChI=1S/C28H45NO4S/c1-8-26(6)17-22(33-23(31)18-34-16-15-29(9-2)10-3)27(7)19(4)11-13-28(20(5)25(26)32)14-12-21(30)24(27)28/h8,19-20,22,24H,1,9-18H2,2-7H3
Standard InChIKey YSDCTAXLDKLYGC-UHFFFAOYSA-N
SMILES CCN(CC)CCSCC(=O)OC1CC(C(=O)C(C23CCC(C1(C2C(=O)CC3)C)C)C)(C)C=C
Canonical SMILES CCN(CC)CCSCC(=O)OC1CC(C(=O)C(C23CCC(C1(C2C(=O)CC3)C)C)C)(C)C=C
Synonyms [3aS-(3aα,4β,6α,8β,9α,9aβ,10S*)]-[[2-(Diethylamino)ethyl]thio]-acetic acid 6-ethenyldecahydro-4,6,9,10-tetramethyl-1,5-dioxo-3a,9-propano-3aH-cyclopentacycloocten-8-yl Ester; 3a,9-Propano-3aH-cyclopentacyclooctene, acetic acid deriv.; Tiamulone
PubChem Compound 14020743
Last Modified Nov 11 2021
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